Soyasaponin Af
Description
Soyasaponin Af is a natural product found in Glycine max with data available.
Scientific Research Applications
Plant and Human Health Benefits
Soyasaponins, including Soyasaponin Af, have been studied for their roles in both plant defense and potential health benefits for humans. They are secondary plant metabolites, specifically triterpenoid saponins, primarily derived from legumes like soy. Research has highlighted the importance of soyasaponins in plant defense mechanisms and rhizosphere microbial interactions. Additionally, their immunological effects and potential as therapeutic agents have been noted. The acquisition and bioavailability of soyasaponins, including Soyasaponin Af, are influenced by processing effects and biotransformation processes (Yates et al., 2021).
Immunological Adjuvant Effects
Soyasaponin Af has been studied for its immunological adjuvant activities, which are critical for enhancing specific immune responses to vaccines. In a study involving soyasaponins (Aa, Ab, Af, Ba, Bb, and Bb') and derivatives, Soyasaponin Af displayed slight hemolytic effects and potential adjuvant activity at appropriate doses (Qiao et al., 2014).
Isolation and Purification Methods
Efficient methods for the isolation and purification of Soyasaponin Af, among other soyasaponins, have been developed. These methods involve gel filtration and high-speed countercurrent chromatography, allowing the separation of soyasaponins from soy hypocotyls. Such methodologies are vital for obtaining pure compounds for further research and potential application (Zhao et al., 2012).
Anti-Carcinogenic and Anti-Obesity Effects
Soyasaponin Af, along with other soyasaponins, has been associated with anticarcinogenic properties. Studies have shown that they can suppress the growth of cancer cells, such as colon cancer cells, indicating potential chemopreventive properties (Gurfinkel & Rao, 2003). Additionally, soyasaponins, including Soyasaponin Af, have been observed to restrict fat absorption and reduce plasma lipids, suggesting their potential in combating obesity (Singh & Manjappara, 2016).
Role in Intestinal Health and Anti-Inflammatory Effects
Soyasaponin Af has been investigated for its effects on intestinal health and inflammation. Studies indicate its potential in ameliorating colitis by inhibiting the binding of lipopolysaccharide (LPS) to Toll-like receptor 4 on macrophages, showcasing its anti-inflammatory properties (Lee et al., 2011).
properties
IUPAC Name |
(2S,3S,4S,5R,6R)-6-[[(3S,4S,4aR,6aR,6bS,8aR,9S,10R,12aS,14aR,14bR)-9-[(2S,3R,4S,5S)-3,5-dihydroxy-4-[(2S,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-10-hydroxy-4-(hydroxymethyl)-4,6a,6b,8a,11,11,14b-heptamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-3,4-dihydroxy-5-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxane-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C61H94O28/c1-25(64)78-23-33-44(80-26(2)65)47(81-27(3)66)48(82-28(4)67)55(84-33)86-43-31(68)22-79-52(42(43)74)89-50-49(75)56(5,6)20-30-29-12-13-35-58(8)16-15-36(59(9,24-63)34(58)14-17-61(35,11)60(29,10)19-18-57(30,50)7)85-54-46(40(72)39(71)45(87-54)51(76)77)88-53-41(73)38(70)37(69)32(21-62)83-53/h12,30-50,52-55,62-63,68-75H,13-24H2,1-11H3,(H,76,77)/t30-,31-,32+,33+,34+,35+,36-,37-,38-,39-,40-,41+,42+,43-,44+,45-,46+,47-,48+,49-,50+,52-,53-,54+,55-,57+,58-,59+,60+,61+/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DOSMRIGRPILHCA-DENCXTLESA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OCC1C(C(C(C(O1)OC2C(COC(C2O)OC3C(C(CC4C3(CCC5(C4=CCC6C5(CCC7C6(CCC(C7(C)CO)OC8C(C(C(C(O8)C(=O)O)O)O)OC9C(C(C(C(O9)CO)O)O)O)C)C)C)C)(C)C)O)O)OC(=O)C)OC(=O)C)OC(=O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@@H](O1)O[C@H]2[C@H](CO[C@H]([C@@H]2O)O[C@@H]3[C@@H](C(C[C@@H]4[C@]3(CC[C@@]5(C4=CC[C@H]6[C@]5(CC[C@@H]7[C@@]6(CC[C@@H]([C@]7(C)CO)O[C@H]8[C@@H]([C@H]([C@@H]([C@H](O8)C(=O)O)O)O)O[C@H]9[C@@H]([C@H]([C@H]([C@H](O9)CO)O)O)O)C)C)C)C)(C)C)O)O)OC(=O)C)OC(=O)C)OC(=O)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C61H94O28 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801317200 |
Source
|
| Record name | Soyasaponin Af | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801317200 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
1275.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Soyasaponin Af | |
CAS RN |
117230-32-7 |
Source
|
| Record name | Soyasaponin Af | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=117230-32-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Soyasaponin Af | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801317200 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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